Cas no 1228875-05-5 ((3R)-1-(2,2-difluoroethyl)pyrrolidin-3-amine)

(3R)-1-(2,2-Difluoroethyl)pyrrolidin-3-amine is a chiral amine derivative featuring a pyrrolidine core substituted with a 2,2-difluoroethyl group at the nitrogen position. The (3R)-stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluoroethyl moiety enhances metabolic stability and influences physicochemical properties, such as lipophilicity and bioavailability. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. Its rigid pyrrolidine scaffold and fluorine substitution contribute to improved binding affinity and selectivity in drug design. High-purity grades are available for research and industrial use.

(3R)-1-(2,2-difluoroethyl)pyrrolidin-3-amine structure

1228875-05-5 structure

Product Name:(3R)-1-(2,2-difluoroethyl)pyrrolidin-3-amine

CAS No:1228875-05-5

MF:C₆H₁₂F₂N₂

MW:150.169688224792

MDL:MFCD19690703

CID:1102483

PubChem ID:79005005

Update Time:2025-06-07

(3R)-1-(2,2-difluoroethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

- (3R)-1-(2,2-difluoroethyl)-3-Pyrrolidinamine
- (3R)-1-(2,2-difluoroethyl)pyrrolidin-3-amine
- EN300-2982487
- SCHEMBL1700556
- 3-Pyrrolidinamine,1-(2,2-difluoroethyl)-,(3R)-
- 1228875-05-5
- (R)-1-(2,2-difluoro ethyl)pyrrolidin-3-amine
- (r)-1-(2,2-difluoroethyl)pyrrolidin-3-amine
- AKOS017523571
- MDL： MFCD19690703
- Inchi： 1S/C6H12F2N2/c7-6(8)4-10-2-1-5(9)3-10/h5-6H,1-4,9H2/t5-/m1/s1
- InChI Key： STFHSLYWFPMOHR-RXMQYKEDSA-N
- SMILES： FC(CN1CC[C@H](C1)N)F

Computed Properties

Exact Mass: 150.09685472g/mol
Monoisotopic Mass: 150.09685472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 29.3Å²

(3R)-1-(2,2-difluoroethyl)pyrrolidin-3-amine Pricemore >>

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